Cas no 7369-50-8 (1-Ethyl-3-nitrobenzene)
1-Ethyl-3-nitrobenzene structure
1-Ethyl-3-nitrobenzene Properties
Names and Identifiers
-
- 1-Ethyl-3-nitrobenzene
- Benzene, 1-ethyl-3-nitro-
- Nitrobenzene, 3-ethyl-
- SCHEMBL132216
- NS00037547
- 7369-50-8
- RXAKLPGKSXJZEF-UHFFFAOYSA-N
- EINECS 230-923-6
- MFCD00130058
- UNII-437X9WL9JT
- EN300-329567
- Benzene,1-ethyl-3-nitro-
- 1-NITRO-3-ETHYLBENZENE
- 437X9WL9JT
- DTXSID00223979
- 3-ethylnitrobenzene
- 1-ethyl-3-nitro-benzene
- CS-0161703
- C76351
- DS-17885
- FT-0651625
- AKOS015917645
- DTXCID80146470
- +Expand
-
- MFCD00130058
- RXAKLPGKSXJZEF-UHFFFAOYSA-N
- InChI=1S/C8H9NO2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3
- CCC1=CC(=CC=C1)[N+](=O)[O-]
Computed Properties
- 151.06337
- 0
- 2
- 1
- 151.063328530g/mol
- 11
- 142
- 0
- 0
- 0
- 0
- 0
- 1
- 2.9
- 45.8Ų
Experimental Properties
- 43.14
- 1.5359 (estimate)
- 242.55°C
- -37.9°C
- 1.1345
1-Ethyl-3-nitrobenzene Price
1-Ethyl-3-nitrobenzene Suppliers
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:7369-50-8)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:7369-50-8)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:7369-50-8)
A LA DING
anhua.mao@aladdin-e.com
1-Ethyl-3-nitrobenzene Related Literature
-
Saravanan Krishnan,Paresh N. Patel,Kalpattu K. Balasubramanian,Anju Chadha New J. Chem. 2021 45 1915
-
Christopher Egan-Morriss,Richard L. Kimber,Nigel A. Powell,Jonathan R. Lloyd Nanoscale Adv. 2022 4 654
7369-50-8 (1-Ethyl-3-nitrobenzene) Related Products
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- 1817-77-2(Benzene,1-nitro-4-(phenylmethyl)-)
- 52022-77-2(2-(3-Nitrophenyl)ethanol)
- 99-08-1(1-Methyl-3-nitrobenzene)
- 10342-59-3(1-Nitro-4-n-propylbenzene)
- 23132-52-7(1-TERT-BUTYL-3-NITROBENZENE)
- 736-30-1(1,2-Bis(4-nitrophenyl)ethane)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7369-50-8)1-Ethyl-3-nitrobenzene
99%
5g
276.0